Cas no 103984-24-3 (Pyrazole-3-carboxylic acid, 5-methyl-1-(o-nitrophenyl)-, methyl ester)

Pyrazole-3-carboxylic acid, 5-methyl-1-(o-nitrophenyl)-, methyl ester structure
103984-24-3 structure
Product Name:Pyrazole-3-carboxylic acid, 5-methyl-1-(o-nitrophenyl)-, methyl ester
CAS No:103984-24-3
MF:C12H11N3O4
MW:261.233442544937
CID:1140216
Update Time:2024-07-27

Pyrazole-3-carboxylic acid, 5-methyl-1-(o-nitrophenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Pyrazole-3-carboxylic acid, 5-methyl-1-(o-nitrophenyl)-, methyl ester
    • 1H-Pyrazole-3-carboxylic acid, 5-methyl-1-(2-nitrophenyl)-, methyl ester
    • Inchi: 1S/C12H11N3O4/c1-8-7-9(12(16)19-2)13-14(8)10-5-3-4-6-11(10)15(17)18/h3-7H,1-2H3
    • InChI Key: SOJMPTJENYUKTR-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=CC=C2[N+]([O-])=O)C(C)=CC(C(OC)=O)=N1

Computed Properties

  • Exact Mass: 261.07503

Experimental Properties

  • Density: 1.36±0.1 g/cm3(Predicted)
  • Melting Point: 128-129 °C(Solv: dichloromethane (75-09-2))
  • Boiling Point: 417.7±35.0 °C(Predicted)
  • PSA: 87.26
  • pka: -2.46±0.10(Predicted)
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